Cas no 105205-52-5 (1-(1H-indol-7-yl)-3-methyl-2-Buten-1-one)

1-(1H-indol-7-yl)-3-methyl-2-Buten-1-one Properties

Names and Identifiers

• 1-(1H-indol-7-yl)-3-methyl-2-Buten-1-one
• 105205-52-5
• 7-(3-Methyl-2-butenoyl)-1H-indole

• InChIKey： WTSPWIAKUPDDJX-UHFFFAOYSA-N
• Inchi： InChI=1S/C13H13NO/c1-9(2)8-12(15)11-5-3-4-10-6-7-14-13(10)11/h3-8,14H,1-2H3
• SMILES： CC(C)=CC(=O)c1cccc2cc[nH]c12 |(-3.77,-2.54,;-2.23,-2.54,;-.69,-2.54,;-2.39,-1,;-1.31,.08,;-2.08,1.46,;.23,-.39,;.54,-1.92,;2.08,-2.39,;3.16,-1.46,;2.85,.08,;3.77,1.31,;2.85,2.54,;1.31,2.08,;1.31,.54,)|

Computed Properties

• Exact Mass: 199.09979
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 2
• Monoisotopic Mass: 199.099714038g/mol
• Heavy Atom Count: 15
• Complexity: 278
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.2
• Topological Polar Surface Area: 32.9Ų

Experimental Properties

• PSA: 32.86

Related Categories

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